1-Chloro-1-(4-chloro-2-(fluoromethyl)phenyl)propan-2-one

• Molecular Formula: C10H9Cl2FO
• Molecular Weight: 235.08 g/mol
• IUPAC Name: 1-chloro-1-[4-chloro-2-(fluoromethyl)phenyl]propan-2-one
• InChI: InChI=1S/C10H9Cl2FO/c1-6(14)10(12)9-3-2-8(11)4-7(9)5-13/h2-4,10H,5H2,1H3
• InChI Key: AJHLPWUDUNAYBG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=C(C=C1)Cl)CF)Cl

Description

1-Chloro-1-(4-chloro-2-(fluoromethyl)phenyl)propan-2-one is a useful research compound. Its molecular formula is C10H9Cl2FO and its molecular weight is 235.08 g/mol. The purity is usually 95%.
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Biological Activity

1-Chloro-1-(4-chloro-2-(fluoromethyl)phenyl)propan-2-one, with the molecular formula $C_{10}H_9Cl_2FO$ and a molecular weight of 235.08 g/mol, is a halogenated organic compound that has garnered attention for its potential biological activities. This article synthesizes current research findings related to its biological activity, including its interactions with various biomolecules and potential applications in medicinal chemistry.

Chemical Structure and Properties

The compound features a unique structural arrangement characterized by the presence of both chlorine and fluorine substituents on the aromatic ring, enhancing its reactivity. The synthesis typically involves Friedel-Crafts acylation using acetyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride.

The biological activity of 1-Chloro-1-(4-chloro-2-(fluoromethyl)phenyl)propan-2-one is primarily attributed to its ability to interact with various enzymes and receptors. The halogen atoms in its structure may facilitate nucleophilic substitution or electrophilic addition reactions, influencing several biochemical pathways.

Antimicrobial Activity

Preliminary studies suggest that this compound exhibits inhibitory effects against certain pathogens, making it a candidate for further pharmacological investigation. For instance, research has indicated that related compounds can show selective activity against Chlamydia species, which could inform the development of new antibiotics .

Study on Antichlamydial Activity

In a study exploring the antichlamydial properties of similar compounds, derivatives were tested for their ability to inhibit Chlamydia infections in human cells. One derivative demonstrated an IC50 value of 5.2 μg/mL, indicating significant activity against the pathogen without exhibiting cytotoxic effects at higher concentrations . This suggests that compounds within this structural class may hold therapeutic potential.

Toxicological Assessments

Toxicity studies have been conducted to evaluate the safety profile of halogenated compounds similar to 1-Chloro-1-(4-chloro-2-(fluoromethyl)phenyl)propan-2-one. Findings indicate that exposure to high concentrations can lead to adverse effects on reproductive systems and other organ systems in animal models . These results underscore the importance of thorough toxicological evaluations prior to clinical applications.

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Notable Features
1-Chloro-3-phenylpropane	C9H10Cl	Contains a single chlorine atom
1-(4-Chloro-3-(fluoromethyl)phenyl)propan-2-one	C10H10ClFO	Lacks additional chlorine on carbon backbone
1-Chloro-1-(4-chloro-3-(trifluoromethyl)phenyl)propan-2-one	C10H9ClF3O	Contains trifluoromethyl instead of fluoromethyl

The unique combination of chlorine and fluorine in 1-Chloro-1-(4-chloro-2-(fluoromethyl)phenyl)propan-2-one enhances its reactivity compared to similar compounds, potentially leading to novel applications in drug development.